Cas no 1211498-72-4 (1-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride)

• Product Name: 1-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride
• CAS No: 1211498-72-4
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• MDL: MFCD13186544
• CID: 4577952
• Update Time: 2025-10-31

1-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• {1-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl}amine hydrochloride
• 1-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride

• MDL： MFCD13186544
• Inchi： 1S/C11H13N3O2.ClH/c1-7(12)11-13-10(14-16-11)8-3-5-9(15-2)6-4-8;/h3-7H,12H2,1-2H3;1H
• InChI Key： WMYYJAWFIILVEB-UHFFFAOYSA-N
• SMILES： NC(C1ON=C(C2=CC=C(OC)C=C2)N=1)C.[H]Cl

Additional information on 1-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride

Research Brief on 1-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride (CAS: 1211498-72-4)

1-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride (CAS: 1211498-72-4) is a chemically synthesized small molecule that has garnered significant attention in recent pharmacological and medicinal chemistry research. This compound, characterized by its 1,2,4-oxadiazole core and methoxyphenyl substituent, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and inflammation-related pathologies. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro and in vivo experiments have demonstrated its affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors, suggesting potential applications in mood disorders and neurodegenerative diseases. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, with promising results indicating modulation of key inflammatory pathways such as NF-κB and COX-2.

The synthesis of 1-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride involves a multi-step process, starting with the condensation of 4-methoxybenzonitrile with hydroxylamine to form the corresponding amidoxime. Subsequent cyclization with ethyl chloroacetate yields the 1,2,4-oxadiazole ring, which is then further functionalized to introduce the ethanamine moiety. The final product is isolated as its hydrochloride salt, ensuring stability and improved pharmacokinetic properties. Recent advancements in synthetic methodologies have optimized yield and purity, facilitating larger-scale production for preclinical studies.

Pharmacokinetic profiling of this compound has revealed favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. Metabolism studies indicate primary hepatic clearance via cytochrome P450 enzymes, with minimal risk of drug-drug interactions. These properties position it as a viable lead compound for further optimization and clinical development.

Ongoing research is exploring structure-activity relationships (SAR) to enhance potency and selectivity while minimizing off-target effects. Computational modeling and high-throughput screening are being employed to identify analogs with improved therapeutic indices. Collaborative efforts between academic institutions and pharmaceutical companies aim to advance this compound through preclinical and clinical trials, with the ultimate goal of addressing unmet medical needs in CNS and inflammatory diseases.

In conclusion, 1-(3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride represents a promising therapeutic candidate with multifaceted biological activities. Continued research into its mechanisms of action, pharmacokinetics, and potential clinical applications will be critical in realizing its full therapeutic potential. This compound exemplifies the intersection of medicinal chemistry and pharmacology in the pursuit of novel treatments for complex diseases.